N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H18N2O3S2/c1-4-25(22,23)14-7-5-6-13(10-14)17(21)20-18-19-15-11(2)8-9-12(3)16(15)24-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: SHISOYAYYKBTEP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, also known as DMXAA, is a small molecule drug that has been extensively studied for its anti-tumor properties. It was first discovered in the early 1990s and has since undergone numerous preclinical and clinical trials. DMXAA has been shown to be effective against a variety of tumors, including lung cancer, melanoma, and prostate cancer.

Scientific Research Applications

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, structurally related to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, have demonstrated potential in cardiac electrophysiological activity. These compounds exhibit potency comparable to established class III agents in in vitro assays, indicating their viability for producing class III electrophysiological activity in the benzamide series (Morgan et al., 1990).

Antimicrobial and Antifungal Properties

A range of benzamide derivatives, including those structurally akin to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, have shown significant antimicrobial and antifungal activities. These include N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and benzamide ethers, some of which are more potent than reference drugs against pathogenic strains, particularly Gram-positive bacterial strains (Bikobo et al., 2017).

Anticancer Activity

Benzamide derivatives structurally similar to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide have been evaluated for their anticancer activity. Studies have shown that certain derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines, with some showing higher activities than reference drugs (Ravinaik et al., 2021).

DNA Binding and Cleavage

Sulfonamide derivatives, including those similar to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, have been investigated for their potential in DNA binding and cleavage. Studies indicate that the type of sulfonamide derivative plays a crucial role in governing interaction with DNA and can influence DNA damage and cell death, mainly by apoptosis (González-Álvarez et al., 2013).

Positron Emission Tomography (PET) Imaging

Benzamide derivatives, including those structurally related to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, have been synthesized as potential ligands for PET imaging of metabotropic glutamate receptors in the brain. These compounds have shown high binding affinity and specificity, indicating their utility in brain imaging and quantitative analysis (Fujinaga et al., 2012).